Cas no 861378-25-8 (Benzene, 1-iodo-3-methyl-2,4-dinitro-)

• Product Name: Benzene, 1-iodo-3-methyl-2,4-dinitro-
• CAS No: 861378-25-8
• MF: C₇H₅IN₂O₄
• MW: 308.030073881149
• CID: 1844082
• PubChem ID: 71414001
• Update Time: 2025-04-21

Benzene, 1-iodo-3-methyl-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-iodo-3-methyl-2,4-dinitro-
• 1-iodo-3-methyl-2,4-dinitrobenzene
• 3-Iodo-2,6-dinitrotoluene
• 861378-25-8
• DTXSID00833496

• Inchi： 1S/C7H5IN2O4/c1-4-6(9(11)12)3-2-5(8)7(4)10(13)14/h2-3H,1H3
• InChI Key： NWPGYTLLYVTXET-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C)=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.92940g/mol
• Monoisotopic Mass: 307.92940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.6Ų